5-bromopyridazin-3(2H)-one
Overview
Description
5-bromopyridazin-3(2H)-one is a chemical compound with the molecular formula C4H4BrN3. It has a molecular weight of 174 . It is a solid at room temperature and is stored in a refrigerator .
Molecular Structure Analysis
The molecular structure of 5-bromopyridazin-3(2H)-one involves a pyrimidine moiety, which is a ring-like structure that includes nitrogen atoms . This moiety is known to exhibit a wide range of pharmacological activities .Chemical Reactions Analysis
While specific chemical reactions involving 5-bromopyridazin-3(2H)-one are not available, it’s worth noting that pyrimidine derivatives, which share a similar structure, are known to exhibit diverse types of biological and pharmaceutical activities .Physical And Chemical Properties Analysis
5-bromopyridazin-3(2H)-one is a solid at room temperature . It has a molecular weight of 174 . More detailed physical and chemical properties are not available in the sources.Scientific Research Applications
Organic Synthesis
5-bromopyridazin-3(2H)-one: serves as a versatile intermediate in organic synthesis. Its bromine atom is a reactive site that can undergo various substitution reactions, allowing for the creation of a wide range of pyridazine derivatives. These derivatives are valuable in synthesizing compounds with potential biological activity .
Medicinal Chemistry
In medicinal chemistry, 5-bromopyridazin-3(2H)-one is utilized to develop novel therapeutic agents. Its structure is a key scaffold in the design of molecules that can interact with biological targets, such as enzymes or receptors, leading to the discovery of new drugs .
Materials Science
This compound finds applications in materials science due to its ability to act as a building block for organic electronic materials. Its electronic properties can be fine-tuned by functionalizing the pyridazine ring, which is crucial for developing new materials for organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs) .
Environmental Science
5-bromopyridazin-3(2H)-one: can be used in environmental science research to develop sensors and probes. The pyridazine moiety can bind to specific pollutants or metal ions, making it useful for detecting environmental contaminants .
Pharmacology
In pharmacology, the compound’s derivatives are explored for their pharmacokinetic properties. Adjusting the substituents on the pyridazine ring can lead to compounds with better absorption, distribution, metabolism, and excretion (ADME) profiles, which is vital for drug development .
Biology
The biological applications of 5-bromopyridazin-3(2H)-one include its use as a precursor for biochemical probes. These probes can help in understanding cellular processes and protein functions, contributing to the field of chemical biology .
Safety and Hazards
properties
IUPAC Name |
4-bromo-1H-pyridazin-6-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H3BrN2O/c5-3-1-4(8)7-6-2-3/h1-2H,(H,7,8) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MHDOBORGTYQVOQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NNC1=O)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H3BrN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
174.98 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-bromopyridazin-3(2H)-one | |
CAS RN |
67264-08-8 |
Source
|
| Record name | 5-bromo-2,3-dihydropyridazin-3-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-Fluoro-3-(4-fluorophenyl)sulfonyl-1-[(4-methoxyphenyl)methyl]quinolin-4-one](/img/structure/B2996390.png)
![2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(4-(imidazo[2,1-b]thiazol-6-yl)phenyl)acetamide](/img/structure/B2996394.png)
![4-(methylthio)-N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)benzamide](/img/structure/B2996395.png)
![2-(2-ethylquinazolin-4-yl)oxy-N-[2-(trifluoromethyl)phenyl]acetamide](/img/structure/B2996399.png)
![4-[(3-Sec-butyl-4-methoxyphenyl)sulfonyl]morpholine](/img/structure/B2996401.png)
![2-(1-tert-butyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide](/img/structure/B2996405.png)
